Cas no 2228808-38-4 (tert-butyl N-2-amino-1-(3-bromo-4-methylthiophen-2-yl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-1-(3-bromo-4-methylthiophen-2-yl)ethylcarbamate
• CAS No: 2228808-38-4
• MF: C₁₂H₁₉BrN₂O₂S
• MW: 335.260461091995
• CID: 6055008
• PubChem ID: 165659211
• Update Time: 2025-06-15

tert-butyl N-2-amino-1-(3-bromo-4-methylthiophen-2-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-1-(3-bromo-4-methylthiophen-2-yl)ethylcarbamate
• EN300-1887255
• tert-butyl N-[2-amino-1-(3-bromo-4-methylthiophen-2-yl)ethyl]carbamate
• 2228808-38-4

• Inchi： 1S/C12H19BrN2O2S/c1-7-6-18-10(9(7)13)8(5-14)15-11(16)17-12(2,3)4/h6,8H,5,14H2,1-4H3,(H,15,16)
• InChI Key： XMRUCKDEBKLVOH-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CSC=1C(CN)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 334.03506g/mol
• Monoisotopic Mass: 334.03506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 92.6Ų

Additional information on tert-butyl N-2-amino-1-(3-bromo-4-methylthiophen-2-yl)ethylcarbamate

Introduction to tert-butyl N-2-amino-1-(3-bromo-4-methylthiophen-2-yl)ethylcarbamate (CAS No. 2228808-38-4)

tert-butyl N-2-amino-1-(3-bromo-4-methylthiophen-2-yl)ethylcarbamate, a compound with the CAS number 2228808-38-4, is a sophisticated organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl carbamate group, an amino functional group, and a brominated thiophene moiety. These structural elements contribute to its potential utility in various biological and medicinal applications.

The synthesis of tert-butyl N-2-amino-1-(3-bromo-4-methylthiophen-2-yl)ethylcarbamate involves a series of well-defined chemical reactions, including the formation of the tert-butyl carbamate from an amine and di-tert-butyl dicarbonate (Boc₂O). The brominated thiophene moiety can be introduced through a variety of methods, such as coupling reactions or direct bromination. The presence of the bromine atom in the thiophene ring provides a versatile handle for further functionalization, making this compound a valuable intermediate in the synthesis of more complex molecules.

In recent years, tert-butyl N-2-amino-1-(3-bromo-4-methylthiophen-2-yl)ethylcarbamate has been studied for its potential as a lead compound in drug discovery. One notable area of research is its application in the development of inhibitors for specific enzymes and receptors. For instance, studies have shown that compounds with similar structures can exhibit potent inhibitory activity against kinases, which are key targets in cancer therapy. The brominated thiophene moiety has been identified as a critical component for achieving high binding affinity and selectivity.

Beyond its potential as an enzyme inhibitor, tert-butyl N-2-amino-1-(3-bromo-4-methylthiophen-2-yl)ethylcarbamate has also been explored for its role in modulating other biological processes. Research has indicated that this compound can influence cellular signaling pathways, particularly those involved in inflammation and immune response. The amino group and the tert-butyl carbamate provide flexibility in terms of chemical modification, allowing for the optimization of pharmacological properties such as solubility, stability, and bioavailability.

The pharmacokinetic properties of tert-butyl N-2-amino-1-(3-bromo-4-methylthiophen-2-yl)ethylcarbamate have been extensively studied to understand its behavior in biological systems. In vitro and in vivo experiments have demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are crucial for ensuring that the compound can effectively reach its intended target site within the body and exert its therapeutic effects.

Clinical trials are an essential step in evaluating the safety and efficacy of new drug candidates. While specific clinical data on tert-butyl N-2-amino-1-(3-bromo-4-methylthiophen-2-yl)ethylcarbamate may not yet be available, preclinical studies have provided promising results. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. This bodes well for its potential advancement into clinical trials in the near future.

In conclusion, tert-butyl N-2-amino-1-(3-bromo-4-methylthiophen-2-yl)ethylcarbamate (CAS No. 2228808-38-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, contributing to the advancement of drug discovery and development.